1-Methyl-3-phenyl-pyrimidine-2,4,6-trione

• CAS RN: 53727-29-0
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 1-methyl-3-phenyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C11H10N2O3/c1-12-9(14)7-10(15)13(11(12)16)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key: KJKZGZSNQWFLDC-UHFFFAOYSA-N
• SMILES: CN1C(=O)CC(=O)N(C1=O)C2=CC=CC=C2

Description

1-Methyl-3-phenyl-pyrimidine-2,4,6-trione is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Acetic anhydride (16 ml, 0.17 mole) was added dropwise over three hours to a solution of 1-methyl-3-phenylurea (6 g, 0.04 mole) and malonic acid (4.6 g, 0.04 mole) in acetic acid (40 ml) at 60° C. After the addition was completed, the temperature was raised to 90° C. and maintained for four hours. The solvent was evaporated and the resulting residue treated with 0.1N NaOH (50 ml). After filtration, the solution was acidified with 0.2N HCl (120 ml). The solution was evaporated to dryness under reduced pressure, leaving solid 1-methyl-3-phenyl-2,4,6-(1H,3H,5H)- pyrimidinetrione upon cooling. It was recrystallized from ethanol to yield colorless crystals, m.p. 122.5°-123° C.

Synthesis routes and methods II

Procedure details

1-Phenyl-3-methyl-barbituric acid was prepared by condensation of malonic acid diethyl ester with phenyl-methylurea in methanol, with addition of sodium methylate. It melts at about 124°C after recrystallization from toluene.